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Compound of Interest

Compound Name: Ethyl acrylate

Cat. No.: B3431334

This guide provides a comprehensive technical overview of ethyl acrylate, a pivotal monomer
in polymer science and a versatile reagent in organic synthesis. Designed for researchers,
scientists, and professionals in drug development, this document delves into its formal
nomenclature, physicochemical properties, reactivity, and key applications, with a strong
emphasis on the scientific principles underpinning its use.

Part 1: Core Chemical Identity: Nomenclature and
Synonyms

The precise identification of a chemical compound is fundamental to scientific communication
and safety. Ethyl acrylate is known by several names, each with its own context and origin.

IUPAC Nomenclature

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method
for naming chemical compounds. The official IUPAC name for ethyl acrylate is ethyl prop-2-
enoate.[1][2] This name is derived from its structure: it is the ethyl ester of prop-2-enoic acid
(commonly known as acrylic acid). The "prop-" indicates a three-carbon chain, "-en-" signifies
the double bond, and "-oate" denotes the ester functional group.

Common Names and Synonyms

While "ethyl prop-2-enoate” is the systematic name, the compound is most commonly referred
to as ethyl acrylate.[1] In industrial and laboratory settings, this is the accepted and prevalent

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b3431334?utm_src=pdf-interest
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-Acrylate
https://veeprho.com/impurities/ethyl-acrylate/
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-Acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

term. It is also frequently identified by its synonym, acrylic acid ethyl ester.[1][3] A
comprehensive list of synonyms and identifiers is crucial for literature searches and regulatory
compliance.

Table 1: Synonyms and Key Identifiers for Ethyl Acrylate

Identifier Type Value Source

IUPAC Name ethyl prop-2-enoate PubChem[1], Veeprho[2]

Common Name Ethyl acrylate PubChem[1]

Synonym Acrylic acid ethyl ester PubChem[1], Ataman Kimya

Synonym 2-Propenoic acid, ethyl ester Pu'bcr%m[l], Fisher
Scientific[4]

Synonym Ethyl propenoate PubChem([1], Solventis[5]

CAS Number 140-88-5 ChemicalBook[6], PubChem[1]

EC Number 205-438-8 PubChem[1], TCI Chemicals[7]

UN Number 1917 PubChem[1]

Molecular Formula CsHsO2 PubChem|[1], Ataman Kimya

The relationship between these core identifiers is visualized below.
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Caption: Relationship between IUPAC name, common name, CAS number, and chemical
formula.

Part 2: Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is essential for its
application in experimental design, process scale-up, and safety assessments. Ethyl acrylate
is a clear, colorless, and volatile liquid with a characteristic sharp, acrid odor.[6]
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Table 2: Key Physicochemical Properties of Ethyl Acrylate

Property Value Source
Molecular Weight 100.12 g/mol PubChem|[8], Solventis[5]
Appearance Clear, colorless liquid Ataman Kimya, Jamorin[9]
) ChemicalBook[6], Ataman
Odor Acrid, pungent )
Kimya
Density 0.922 g/cm?3 at 20 °C Jamorin[9]
Boiling Point 99 °C (210 °F) ChemicalBook[6], Solventis[5]
Melting Point -71 °C (-96 °F) ChemicalBook[6], Solventis[5]
Flash Point 9 °C (closed cup) Ataman Kimya
Autoignition Temperature 383 °C (721 °F) PubChem|[8]
o ) Wikipedia[10],
Solubility in Water 1.5 g/100 mL (slightly soluble) ]
ChemicalBook][6]

Solubility in Organic Solvents

Completely soluble in alcohols,

ethers

Ataman Kimya, Solventis[5]

Vapor Pressure

39 mbar at 20°C

Jamorin[9]

log Pow (Octanol/Water)

1.18

Fisher Scientific[4]

Part 3: Synthesis and Reactivity

Ethyl acrylate's utility stems from its high reactivity, which is dominated by the chemistry of its

carbon-carbon double bond and its ester functional group.

Industrial Synthesis

The predominant industrial method for producing ethyl acrylate is the acid-catalyzed

esterification of acrylic acid with ethanol.[10][11] This reaction is a classic Fischer esterification

where a carboxylic acid and an alcohol react in the presence of an acid catalyst to form an
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ester and water. Other manufacturing routes include reactions involving acetylene, carbon
monoxide, and ethanol (Reppe reaction) or from acrylonitrile and ethanol.[5][10][12]

Reactivity and Polymerization

Ethyl acrylate is highly prone to polymerization, a reaction that can be initiated by heat, light,
or peroxides.[1][6] This process can be rapid and highly exothermic, potentially leading to
violent container rupture if not controlled.[8] For this reason, commercial preparations are
stabilized with inhibitors such as hydroquinone (HQ) or the monomethyl ether of hydroquinone
(MEHQ).[5][10]

The molecule's vinyl group (C=C) readily participates in free-radical polymerization. It can be
homopolymerized to form poly(ethyl acrylate) or copolymerized with a wide array of other
monomers, including other acrylates, methacrylates, styrene, vinyl acetate, and vinyl chloride.
[9] This versatility allows for the synthesis of polymers with tailored properties, such as varying
degrees of hardness, flexibility, and tack.[11] The ester group, meanwhile, provides a site for
other chemical reactions and contributes to the polymer's polarity and adhesive properties.

Experimental Protocol: Self-Initiated Thermal Bulk
Polymerization

This protocol describes a conceptual laboratory-scale procedure for the self-initiated thermal
polymerization of ethyl acrylate, a method studied at elevated temperatures.[13]

Causality: This experiment relies on the principle that at sufficiently high temperatures (e.g.,
140-220 °C), ethyl acrylate can generate its own free radicals to initiate polymerization without
the need for an external chemical initiator.[13] This process is relevant for understanding
polymer behavior under extreme processing conditions and for producing polymers with
specific molecular architectures.[14]

Methodology:

« Inhibitor Removal: Prior to polymerization, the stabilizing inhibitor (e.g., MEHQ) must be
removed from the ethyl acrylate monomer. This is typically achieved by washing the
monomer with an aqueous alkali solution (e.g., 5% NaOH) in a separatory funnel, followed
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by washing with deionized water until neutral, and finally drying with an anhydrous salt (e.qg.,
MgSOa).

o Reactor Setup: A multi-neck, round-bottom flask is equipped with a mechanical stirrer, a
reflux condenser, a thermometer, and a nitrogen inlet/outlet. The setup must allow for precise
temperature control and maintenance of an inert atmosphere.

 Inerting the System: The system is purged with an inert gas, such as nitrogen or argon, for at
least 30 minutes to remove oxygen, which can inhibit free-radical polymerization.

» Reaction Initiation: The purified ethyl acrylate is charged into the reaction flask. The flask is
then immersed in a preheated oil bath set to the desired reaction temperature (e.g., 180 °C).
[13]

» Polymerization: The reaction is allowed to proceed under continuous stirring and a gentle
nitrogen blanket. The viscosity of the solution will increase as the polymerization progresses.
Samples may be withdrawn periodically to monitor monomer conversion via techniques like
gravimetry or gas chromatography (GC).

o Termination and Isolation: After the desired reaction time, the polymerization is quenched by
rapidly cooling the flask in an ice bath. The resulting polymer, poly(ethyl acrylate), is a
highly viscous liquid or a rubbery solid.[15] It can be isolated by precipitation in a non-solvent
like methanol, followed by filtration and drying under vacuum.

o Characterization (Self-Validation): The integrity of the experiment is validated by
characterizing the resulting polymer. Molecular weight and molecular weight distribution can
be determined using Gel Permeation Chromatography (GPC). The polymer's thermal
properties, such as the glass transition temperature (Tg), can be measured using Differential
Scanning Calorimetry (DSC). The Tg for poly(ethyl acrylate) is very low, around -24 °C,
making it a sticky, rubbery polymer at room temperature.[15]

Visualization of Free-Radical Polymerization

The fundamental steps of free-radical polymerization are initiation, propagation, and
termination.
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Caption: A simplified workflow of free-radical polymerization of ethyl acrylate.

Part 4: Applications in Research and Drug
Development

Ethyl acrylate is a commodity monomer with broad applications, primarily in the production of
polymers.[5] Its specific properties also make it a valuable reagent in the synthesis of fine
chemicals and pharmaceuticals.
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Polymer and Copolymer Production

The vast majority of ethyl acrylate is used as a comonomer in the production of emulsion-
based polymers.[5]

Paints and Coatings: Acrylic emulsion polymers containing ethyl acrylate are major
components of latex paints, valued for their durability, flexibility, and weather resistance.[1]
[16]

Adhesives: It is a key building block for acrylic pressure-sensitive adhesives (PSAS), used in
tapes and labels.[11]

Textile and Leather Finishing: Copolymers are used to coat textiles, paper, and leather,
providing properties like softness, durability, and water resistance.[16][17]

Plastics and Rubber: It is used to produce various plastics, rubbers, and even denture
materials.[10]

Role in Pharmaceutical Synthesis

In drug development and organic synthesis, ethyl acrylate serves as a versatile intermediate.
[6][10]

Michael Acceptor: As an a,3-unsaturated ester, it is an excellent Michael acceptor. This
reactivity is leveraged in the synthesis of various pharmaceutical intermediates where a
nucleophile is added to the carbon-carbon double bond.[10]

Pharmaceutical Intermediates: It has been used as a reagent in the synthesis of drugs such
as the hypnotic glutethimide and the vasodilator vincamine.[10]

Specialty Copolymers: Copolymers of ethyl acrylate with other monomers like methacrylic
acid are used to create functional polymers for drug delivery. For example, the Eudragit®
family of polymers, used for enteric coatings on tablets, often contains acrylate and
methacrylate esters to control the pH-dependent release of active pharmaceutical
ingredients (APIs).[10]

Part 5: Safety and Handling
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Ethyl acrylate is a hazardous chemical that requires strict safety protocols.

e Hazards: It is a highly flammable liquid and vapor.[18] The vapors can form explosive
mixtures with air and may travel to an ignition source and flash back.[4] It is harmful if
swallowed, inhaled, or absorbed through the skin.[4][7][19] It causes skin and serious eye
irritation and may cause an allergic skin reaction and respiratory irritation.[4][19] It is also
classified as possibly carcinogenic to humans.[5]

o Handling: Work should be conducted in a well-ventilated area or a fume hood, using
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.[18] All ignition sources must be eliminated from the handling area.
[18] Containers should be grounded to prevent static discharge.[19]

o Storage: Ethyl acrylate must be stored in a cool, dry, well-ventilated area away from direct
sunlight, heat, and incompatible materials like oxidizing agents.[5] Crucially, the presence
and concentration of a polymerization inhibitor must be maintained during storage to prevent
spontaneous and hazardous polymerization.[1][5] The level of dissolved oxygen should also
be replenished for long-term storage, as it is often part of the inhibition system.[9]

Conclusion

Ethyl acrylate, systematically named ethyl prop-2-enoate, is a cornerstone of the polymer
industry and a valuable tool for synthetic chemists. Its dual reactivity, stemming from its vinyl
and ester functionalities, allows for the creation of a vast range of materials with finely tuned
properties. For researchers and professionals, a deep understanding of its nomenclature,
physicochemical characteristics, reactivity, and handling requirements is paramount for its safe
and effective use in developing new materials, from everyday coatings to advanced
pharmaceutical delivery systems.

References

e Ataman Kimya.
e ChemicalBook.
» National Center for Biotechnology Information.
e Jamorin.
e Solventis.
e Veeprho.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W0503%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AC117980250&productDescription=ETHYL+ACRYLATE%2C+99.5%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC117980250&productDescription=ETHYL+ACRYLATE%2C+99.5%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A0143_EU_6N.pdf
https://download.basf.com/p1/000000000030041302_SDS_GEN_GB/en_GB/ETHYL_ACRYLATE_30041302_SDS_GEN_GB_en_12-0.pdf
https://www.fishersci.com/store/msds?partNumber=AC117980250&productDescription=ETHYL+ACRYLATE%2C+99.5%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://download.basf.com/p1/000000000030041302_SDS_GEN_GB/en_GB/ETHYL_ACRYLATE_30041302_SDS_GEN_GB_en_12-0.pdf
https://solventis.net/products/acrylates/ethyl-acrylate/
https://www.synerzine.com/docs/sds/W0503%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W0503%20SDS%20(US-English).pdf
https://download.basf.com/p1/000000000030041302_SDS_GEN_GB/en_GB/ETHYL_ACRYLATE_30041302_SDS_GEN_GB_en_12-0.pdf
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://solventis.net/products/acrylates/ethyl-acrylate/
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-Acrylate
https://solventis.net/products/acrylates/ethyl-acrylate/
https://jamorin.com/products/ethyl-acrylate-ea/
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

National Center for Biotechnology Information. PubChem Compound Summary for CID
8821, Ethyl Acrylate (Chemical and Physical Properties). URL

Fisher Scientific.

Synerzine.

Soroush, M., et al. (2018). Experimental and Mechanistic Modeling Study of Self-Initiated
High-Temperature Polymerization of Ethyl Acrylate. Industrial & Engineering Chemistry
Research. URL

BASF.

ACGIH.

Wikipedia.

Robin, J. J., et al. (2002).

Ayers International.

Villalba, M., et al. (2017). Synthesis of poly(ethyl acrylate-co-allyl acrylates)

TCI Chemicals.

Taylor & Francis Online.

Asua, J. M., et al. (2004).

MFA Cameo.

PrepChem.com.

National Center for Biotechnology Information.

Mendizabal, E., et al. (2000). Synthesis of Ethyl Acrylate-Methyl Acrylate Copolymers via
Emulsion Polymerization. Polymer-Plastics Technology and Engineering. URL
Sigma-Aldrich.

Wang, S., et al. (2015). Study on the synthesis of ethyl acrylate via catalytic distillation.
Chemical Industry and Engineering Progress. URL

National Center for Biotechnology Information.

National Center for Biotechnology Information.

Sigma-Aldrich.

Global Substance Registration System.

Guidechem.

YouTube. The IUPAC name of the compound is : (a)

Gantrade Corporation.

Taylor & Francis.

PENPET. Ethyl Acrylate (EA)

Chemex. Understanding Ethyl Acrylate: Properties, Suppliers, and Industrial Uses. URL

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/product/b3431334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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